Cas no 2228681-09-0 (tert-butyl N-1-(1-oxopropan-2-yl)cyclohexylcarbamate)
tert-butyl N-1-(1-oxopropan-2-yl)cyclohexylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-1-(1-oxopropan-2-yl)cyclohexylcarbamate
- tert-butyl N-[1-(1-oxopropan-2-yl)cyclohexyl]carbamate
- 2228681-09-0
- EN300-1884360
-
- Inchi: 1S/C14H25NO3/c1-11(10-16)14(8-6-5-7-9-14)15-12(17)18-13(2,3)4/h10-11H,5-9H2,1-4H3,(H,15,17)
- InChI Key: GWVZZUGWEHSFTI-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(NC1(C(C=O)C)CCCCC1)=O
Computed Properties
- Exact Mass: 255.18344366g/mol
- Monoisotopic Mass: 255.18344366g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 55.4Ų
tert-butyl N-1-(1-oxopropan-2-yl)cyclohexylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1884360-0.05g |
tert-butyl N-[1-(1-oxopropan-2-yl)cyclohexyl]carbamate |
2228681-09-0 | 0.05g |
$972.0 | 2023-09-18 | ||
| Enamine | EN300-1884360-0.1g |
tert-butyl N-[1-(1-oxopropan-2-yl)cyclohexyl]carbamate |
2228681-09-0 | 0.1g |
$1019.0 | 2023-09-18 | ||
| Enamine | EN300-1884360-0.25g |
tert-butyl N-[1-(1-oxopropan-2-yl)cyclohexyl]carbamate |
2228681-09-0 | 0.25g |
$1065.0 | 2023-09-18 | ||
| Enamine | EN300-1884360-0.5g |
tert-butyl N-[1-(1-oxopropan-2-yl)cyclohexyl]carbamate |
2228681-09-0 | 0.5g |
$1111.0 | 2023-09-18 | ||
| Enamine | EN300-1884360-1.0g |
tert-butyl N-[1-(1-oxopropan-2-yl)cyclohexyl]carbamate |
2228681-09-0 | 1g |
$1157.0 | 2023-06-03 | ||
| Enamine | EN300-1884360-2.5g |
tert-butyl N-[1-(1-oxopropan-2-yl)cyclohexyl]carbamate |
2228681-09-0 | 2.5g |
$2268.0 | 2023-09-18 | ||
| Enamine | EN300-1884360-5.0g |
tert-butyl N-[1-(1-oxopropan-2-yl)cyclohexyl]carbamate |
2228681-09-0 | 5g |
$3355.0 | 2023-06-03 | ||
| Enamine | EN300-1884360-10.0g |
tert-butyl N-[1-(1-oxopropan-2-yl)cyclohexyl]carbamate |
2228681-09-0 | 10g |
$4974.0 | 2023-06-03 | ||
| Enamine | EN300-1884360-1g |
tert-butyl N-[1-(1-oxopropan-2-yl)cyclohexyl]carbamate |
2228681-09-0 | 1g |
$1157.0 | 2023-09-18 | ||
| Enamine | EN300-1884360-5g |
tert-butyl N-[1-(1-oxopropan-2-yl)cyclohexyl]carbamate |
2228681-09-0 | 5g |
$3355.0 | 2023-09-18 |
tert-butyl N-1-(1-oxopropan-2-yl)cyclohexylcarbamate Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
Additional information on tert-butyl N-1-(1-oxopropan-2-yl)cyclohexylcarbamate
tert-butyl N-1-(1-oxopropan-2-yl)cyclohexylcarbamate (CAS No. 2228681-09-0): An Overview of a Promising Compound in Chemical and Pharmaceutical Research
tert-butyl N-1-(1-oxopropan-2-yl)cyclohexylcarbamate (CAS No. 2228681-09-0) is a compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, particularly in chemical and pharmaceutical research. This compound, characterized by its tert-butyl and cyclohexyl groups, exhibits a range of interesting chemical and biological activities that make it a valuable subject of study.
The structure of tert-butyl N-1-(1-oxopropan-2-yl)cyclohexylcarbamate is composed of a tert-butyl group attached to a carbamate moiety, which is further linked to a cyclohexyl ring substituted with an acetyl group. This combination of functional groups imparts the compound with distinct chemical properties, such as enhanced stability and solubility, which are crucial for its potential applications in drug development and other chemical processes.
In the realm of pharmaceutical research, tert-butyl N-1-(1-oxopropan-2-yl)cyclohexylcarbamate has shown promise as a lead compound for the development of new therapeutic agents. Recent studies have highlighted its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound effectively inhibits the activity of a key enzyme associated with neurodegenerative diseases, suggesting its potential as a neuroprotective agent.
Moreover, the synthesis of tert-butyl N-1-(1-oxopropan-2-yl)cyclohexylcarbamate has been optimized to improve yield and purity, making it more accessible for large-scale production. Various synthetic routes have been explored, including those involving palladium-catalyzed reactions and microwave-assisted synthesis. These advancements not only enhance the efficiency of the synthesis process but also reduce the environmental impact by minimizing waste generation.
The biological activity of tert-butyl N-1-(1-oxopropan-2-yl)cyclohexylcarbamate has been extensively studied using both in vitro and in vivo models. In vitro assays have shown that the compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, animal studies have demonstrated its efficacy in reducing inflammation and oxidative stress, further supporting its potential as a therapeutic agent.
In terms of safety, preliminary toxicological studies have indicated that tert-butyl N-1-(1-oxopropan-2-yl)cyclohexylcarbamate is well-tolerated at therapeutic doses. However, further research is needed to fully understand its long-term effects and to ensure its safety for human use. Ongoing clinical trials are currently evaluating the compound's safety and efficacy in treating various conditions, including chronic inflammatory diseases and neurodegenerative disorders.
The commercial availability of tert-butyl N-1-(1-oxopropan-2-yl)cyclohexylcarbamate has also increased, making it more accessible to researchers and pharmaceutical companies. Several suppliers now offer high-purity forms of the compound, which can be used for both research purposes and preclinical studies. This increased availability has facilitated collaborative efforts between academic institutions and industry partners to advance the development of new drugs based on this promising compound.
In conclusion, tert-butyl N-1-(1-oxopropan-2-yl)cyclohexylcarbamate (CAS No. 2228681-09-0) represents a significant advancement in chemical and pharmaceutical research. Its unique structure, biological activity, and potential therapeutic applications make it an exciting area of study for scientists and researchers worldwide. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in the development of novel therapeutic agents for various diseases.
2228681-09-0 (tert-butyl N-1-(1-oxopropan-2-yl)cyclohexylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)